Cas no 2640880-96-0 (4-[2-(Pyrrolidine-1-carbonyl)morpholin-4-yl]quinazoline)

• Product Name: 4-[2-(Pyrrolidine-1-carbonyl)morpholin-4-yl]quinazoline
• CAS No: 2640880-96-0
• MF: C₁₇H₂₀N₄O₂
• MW: 312.366303443909
• CID: 5316774
• PubChem ID: 155800596
• Update Time: 2025-06-14

4-[2-(Pyrrolidine-1-carbonyl)morpholin-4-yl]quinazoline Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinyl[4-(4-quinazolinyl)-2-morpholinyl]methanone
• 4-[2-(pyrrolidine-1-carbonyl)morpholin-4-yl]quinazoline
• F6753-0732
• AKOS040724375
• 2640880-96-0
• 4-[2-(Pyrrolidine-1-carbonyl)morpholin-4-yl]quinazoline

• Inchi： 1S/C17H20N4O2/c22-17(20-7-3-4-8-20)15-11-21(9-10-23-15)16-13-5-1-2-6-14(13)18-12-19-16/h1-2,5-6,12,15H,3-4,7-11H2
• InChI Key： ROYUONGTHFLDPY-UHFFFAOYSA-N
• SMILES： O1CCN(C2C3C=CC=CC=3N=CN=2)CC1C(N1CCCC1)=O

Computed Properties

• Exact Mass: 312.15862589g/mol
• Monoisotopic Mass: 312.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 558.7±50.0 °C(Predicted)
• pka: 7.97±0.30(Predicted)

Additional information on 4-[2-(Pyrrolidine-1-carbonyl)morpholin-4-yl]quinazoline

Exploring the Potential of 4-[2-(Pyrrolidine-1-carbonyl)morpholin-4-yl]quinazoline (CAS No. 2640880-96-0) in Modern Drug Discovery

The compound 4-[2-(Pyrrolidine-1-carbonyl)morpholin-4-yl]quinazoline (CAS No. 2640880-96-0) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural features and potential therapeutic applications. This quinazoline derivative, characterized by its pyrrolidine and morpholine moieties, represents a promising scaffold for the development of novel bioactive molecules. Researchers are particularly interested in its ability to modulate key biological pathways, making it a candidate for targeting diseases such as cancer, inflammation, and neurological disorders.

In recent years, the demand for small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine and personalized therapies. 4-[2-(Pyrrolidine-1-carbonyl)morpholin-4-yl]quinazoline fits into this trend as a potential kinase inhibitor, with its quinazoline core serving as a versatile platform for drug design. The incorporation of morpholine and pyrrolidine rings enhances its solubility and bioavailability, addressing common challenges in drug development. These attributes align with current industry priorities, such as improving drug-like properties and reducing off-target effects.

The synthesis and optimization of 4-[2-(Pyrrolidine-1-carbonyl)morpholin-4-yl]quinazoline have been explored in several studies, highlighting its compatibility with modern medicinal chemistry techniques. For instance, its structure-activity relationship (SAR) profiles are being investigated to identify analogs with enhanced efficacy and selectivity. This aligns with the growing interest in fragment-based drug discovery and computational modeling, which are frequently searched topics in scientific databases and AI-driven research platforms. The compound's modular structure also makes it amenable to late-stage functionalization, a strategy increasingly adopted to accelerate lead optimization.

Beyond its pharmacological potential, 4-[2-(Pyrrolidine-1-carbonyl)morpholin-4-yl]quinazoline has sparked curiosity in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly routes to produce this compound, leveraging catalytic methods and biocompatible solvents. This resonates with the broader scientific community's focus on reducing the environmental impact of drug manufacturing, a topic frequently queried in search engines and academic forums.

In summary, 4-[2-(Pyrrolidine-1-carbonyl)morpholin-4-yl]quinazoline (CAS No. 2640880-96-0) stands at the intersection of innovation and practicality in drug discovery. Its multifaceted applications, from targeted therapy to sustainable synthesis, make it a compelling subject for ongoing research. As the scientific community continues to unravel its full potential, this compound is poised to contribute significantly to the next generation of therapeutic agents.